Cas no 2193052-09-2 ((1r,4r)-4-(3-methyl-3H-diazirin-3-yl)cyclohexan-1-amine)

• Product Name: (1r,4r)-4-(3-methyl-3H-diazirin-3-yl)cyclohexan-1-amine
• CAS No: 2193052-09-2
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 6304052
• PubChem ID: 165603812
• Update Time: 2025-05-20

(1r,4r)-4-(3-methyl-3H-diazirin-3-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1r,4r)-4-(3-methyl-3H-diazirin-3-yl)cyclohexan-1-amine
• EN300-1693249
• 2193052-09-2

• Inchi： 1S/C8H15N3/c1-8(10-11-8)6-2-4-7(9)5-3-6/h6-7H,2-5,9H2,1H3
• InChI Key： KYQKXWSRTGCUGG-UHFFFAOYSA-N
• SMILES： N1C(C)(C2CCC(CC2)N)N=1

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.7Ų

Additional information on (1r,4r)-4-(3-methyl-3H-diazirin-3-yl)cyclohexan-1-amine

Exploring the Unique Properties and Applications of (1r,4r)-4-(3-methyl-3H-diazirin-3-yl)cyclohexan-1-amine (CAS No. 2193052-09-2)

In the rapidly evolving field of chemical research, (1r,4r)-4-(3-methyl-3H-diazirin-3-yl)cyclohexan-1-amine (CAS No. 2193052-09-2) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This cyclohexane derivative, characterized by the presence of a diazirine functional group, offers researchers a powerful tool for probing molecular interactions, designing novel materials, and advancing pharmaceutical development. The compound's stereospecific configuration at the 1 and 4 positions of the cyclohexane ring further enhances its utility in enantioselective synthesis and chiral recognition studies.

Recent scientific literature highlights the growing importance of diazirine-containing compounds in photoaffinity labeling, a technique widely used to study protein-ligand interactions. The 3-methyl-3H-diazirin-3-yl moiety in this molecule can be activated by UV light, enabling covalent crosslinking with nearby biomolecules. This property makes CAS No. 2193052-09-2 particularly valuable for mapping binding sites and understanding drug-target interactions at the molecular level. Researchers in structural biology and medicinal chemistry are increasingly incorporating such photoactivatable probes into their experimental workflows.

The pharmaceutical industry has shown particular interest in (1r,4r)-4-(3-methyl-3H-diazirin-3-yl)cyclohexan-1-amine as a potential building block for drug discovery. Its amine functionality provides an excellent handle for further chemical modifications, while the rigid cyclohexane scaffold contributes to improved metabolic stability compared to more flexible analogs. Computational chemistry studies suggest that this compound's unique three-dimensional structure may help address challenges in developing selective kinase inhibitors and GPCR modulators - two areas of intense focus in current drug development programs.

Material scientists have also explored applications of CAS No. 2193052-09-2 in the development of advanced polymers and surface coatings. The compound's ability to form crosslinked networks upon photoactivation makes it attractive for creating smart materials with tunable properties. Recent patents describe its use in photo-patternable films for microelectronics and as a component in light-responsive hydrogels for biomedical applications. These developments align with growing market demands for stimuli-responsive materials in various high-tech industries.

Synthetic accessibility remains a key consideration for researchers working with (1r,4r)-4-(3-methyl-3H-diazirin-3-yl)cyclohexan-1-amine. Recent advances in asymmetric synthesis have improved routes to this stereodefined compound, addressing previous challenges in obtaining enantiomerically pure material. The development of more efficient synthetic protocols has been particularly important given the compound's increasing use in bioconjugation chemistry and the preparation of molecular probes for biological imaging.

Analytical characterization of CAS No. 2193052-09-2 presents unique challenges and opportunities. The diazirine ring shows distinctive spectroscopic signatures in both NMR and mass spectrometry, providing clear markers for compound identification. Advanced techniques such as cryo-electron microscopy have been employed to study the compound's interactions with biological targets, while computational modeling approaches help predict its behavior in complex systems. These analytical methods are crucial for quality control in research applications and for understanding the compound's stability under various conditions.

Environmental and safety considerations for (1r,4r)-4-(3-methyl-3H-diazirin-3-yl)cyclohexan-1-amine have been thoroughly investigated to ensure responsible use in research settings. While the compound requires standard precautions typical of laboratory chemicals, its photochemical properties necessitate special attention to light exposure during handling. Proper storage conditions and handling protocols have been established to maintain the compound's stability and ensure researcher safety, reflecting the broader scientific community's commitment to responsible chemical management practices.

The commercial availability of CAS No. 2193052-09-2 has expanded significantly in recent years, with multiple specialty chemical suppliers now offering this compound in various quantities and purity grades. This increased accessibility has facilitated its adoption across diverse research areas, from academic investigations to industrial R&D programs. Pricing and availability trends indicate growing market recognition of this compound's value as a versatile research tool in chemical biology and materials science.

Looking ahead, the scientific community anticipates continued innovation involving (1r,4r)-4-(3-methyl-3H-diazirin-3-yl)cyclohexan-1-amine. Emerging applications in areas such as targeted drug delivery systems, advanced diagnostic probes, and functional nanomaterials demonstrate the compound's potential to contribute to multiple cutting-edge technologies. As synthetic methods improve and our understanding of its interactions deepens, this unique molecule will likely play an increasingly important role in addressing complex challenges at the chemistry-biology interface.

For researchers considering working with CAS No. 2193052-09-2, comprehensive literature reviews and consultation with experts in photochemistry and bioconjugation techniques are recommended. The compound's specialized applications often benefit from customized experimental approaches, and staying informed about the latest methodological developments can significantly enhance research outcomes. Numerous recent publications and patent applications provide valuable guidance for optimizing the use of this compound in various scientific contexts.